
Galloflavin Potassium: A Technical Guide to its
Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galloflavin Potassium

Cat. No.: B607591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Galloflavin potassium, a synthetic small molecule, has emerged as a significant subject of

research due to its potent biological activities, primarily as an inhibitor of lactate

dehydrogenase (LDH). This technical guide provides a comprehensive overview of the

biological activity of Galloflavin potassium, detailing its mechanism of action, summarizing

quantitative data, and outlining key experimental protocols. The document is intended to serve

as a resource for researchers, scientists, and professionals in the field of drug development

who are interested in the therapeutic potential of targeting metabolic pathways in various

diseases.

Introduction
Cancer cells, in contrast to their healthy counterparts, predominantly rely on aerobic glycolysis

for energy production, a phenomenon termed the "Warburg effect".[1][2] This metabolic shift is

characterized by an elevated expression of lactate dehydrogenase-A (LDH-A), an enzyme

crucial for the conversion of pyruvate to lactate.[2][3] The pivotal role of LDH-A in tumor

initiation, progression, and maintenance has rendered it an attractive target for anticancer

therapies.[2][3] Galloflavin potassium has been identified as a novel and potent inhibitor of

both LDH-A and its isoform LDH-B.[4][5] This document delves into the specifics of its inhibitory

action and the downstream biological consequences.
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Mechanism of Action
Galloflavin potassium exerts its biological effects primarily through the inhibition of lactate

dehydrogenase. Unlike many inhibitors that compete with the enzyme's substrate (pyruvate) or

cofactor (NADH), Galloflavin exhibits a non-competitive or uncompetitive mode of inhibition.[5]

[6][7] It preferentially binds to the free enzyme, thereby preventing the formation of the enzyme-

substrate complex.[5][8][9]

By inhibiting LDH, Galloflavin potassium effectively blocks the conversion of pyruvate to

lactate, a critical step in aerobic glycolysis.[4][10] This disruption of the glycolytic pathway leads

to a reduction in ATP production, thereby depriving cancer cells of the necessary energy for

their rapid proliferation.[3][4] The ultimate consequence of this metabolic stress is the induction

of apoptosis, or programmed cell death, in tumor cells.[5][6][8][10]

Furthermore, Galloflavin has been shown to prevent the binding of lactate dehydrogenase A to

single-stranded DNA and inhibit RNA synthesis in cultured cells. In Burkitt lymphoma cells, it

has been observed to cause MYC downregulation through the NAD/NADH-dependent

inhibition of sirtuin-1.[3]

Quantitative Data on Biological Activity
The inhibitory potency of Galloflavin potassium has been quantified in various studies. The

following tables summarize the key quantitative data available.

Table 1: Inhibitory Constants (Ki) of Galloflavin against
Lactate Dehydrogenase Isoforms

Enzyme Isoform Ki Value (µM) Notes

Human LDH-A 5.46[4][5][8][9]
Calculated in competition with

pyruvate.

Human LDH-B 15.06[4][5][8][9] or 15.1
Calculated in competition with

pyruvate.

Table 2: In Vitro Effects of Galloflavin on Cancer Cell
Lines
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Cell Line Concentration (µM) Effect Reference

OVCAR3 (Ovarian

Carcinoma)
250

31.5% reduction in

cell survival.[1]
[1]

OVCAR3 (in

combination with 10

µM Paclitaxel)

250
67.7% reduction in

cell survival.[1]
[1]

OVCAR3 (in

combination with 10

µM Paclitaxel)

250

64.2% reduction in

LDH enzyme activity

compared to control.

[1]

[1]

MCF7 (Breast

Carcinoma)
Not specified

Significant reduction

in cell survival.[1][2]
[1][2]

MCF7 (in combination

with 10 µM Paclitaxel)
250

68.7% reduction in

LDH enzyme activity

compared to control.

[1]

[1]

PLC/PRF/5

(Hepatocellular

Carcinoma)

Micromolar

concentrations

Blocks aerobic

glycolysis and induces

apoptosis.[8][10]

[8][10]

SW480 (Colorectal

Cancer)
5 and 15

Inhibition of cell

viability, migration,

and invasion.[9]

[9]

Key Biological Activities
Anticancer Activity
The primary and most extensively studied biological activity of Galloflavin potassium is its

anticancer effect. By targeting the metabolic vulnerability of cancer cells, it has demonstrated

efficacy against a range of malignancies:

Endometrial Cancer: Galloflavin has been shown to effectively inhibit the growth of

endometrial cancer cell lines and primary cultures by affecting multiple signaling pathways
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that regulate metabolism, cell cycle, apoptosis, cell stress, and metastasis.[4][11]

Breast Cancer: It induces cell death in human breast cancer cells with varying glycolytic

activities.[12] In MCF-7 cells, it down-regulates ERα-mediated signaling, while in more

aggressive, triple-negative (MDA-MB-231) and tamoxifen-resistant (MCF-Tam) cells, it

appears to induce an oxidative stress condition.[12][13]

Colorectal Cancer: In the inflammatory tumor microenvironment of colorectal cancer,

Galloflavin has been found to relieve malignant behavior by targeting the NLRP3

inflammasome.[11][14][15]

Pancreatic Cancer: When combined with metformin, Galloflavin has been shown to impair

pancreatic cancer cells.

Other Cancers: Its activity has also been observed in hepatocellular carcinoma and Burkitt

lymphoma.[3][6]

Anti-inflammatory Activity
Recent studies have highlighted the anti-inflammatory potential of Galloflavin potassium. It

has been shown to mitigate acute kidney injury by suppressing LDHA-dependent macrophage

glycolysis.[16] This action inhibits the conversion of macrophages to a pro-inflammatory

phenotype and reduces the release of inflammatory cytokines.[16] In the context of colorectal

cancer, Galloflavin can inhibit the malignant behavior of cancer cells within the inflammatory

tumor microenvironment by targeting the NLRP3 inflammasome.[14][15]

Visualization of Signaling Pathways and Workflows
Signaling Pathway of Galloflavin's Anticancer Effect
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Caption: Mechanism of Galloflavin-induced apoptosis in cancer cells.

Galloflavin's Role in Modulating Macrophage Activity in
Acute Kidney Injury
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Caption: Galloflavin's inhibition of macrophage-mediated inflammation in AKI.

General Experimental Workflow for Assessing
Galloflavin Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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